N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide

• IUPAC Name: N-cyclopropyl-2-[(4-nitrobenzoyl)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C15H13N3O4S/c19-13(9-1-5-11(6-2-9)18(21)22)17-15-12(7-8-23-15)14(20)16-10-3-4-10/h1-2,5-8,10H,3-4H2,(H,16,20)(H,17,19)
• InChI Key: WQUMMRZUHPNIAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=C(SC=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide, also known as CCT251545, is a small molecule inhibitor that has shown promising results in cancer research.

Mechanism of Action

N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide works by inhibiting the activity of the protein kinase PAK4, which is involved in cell proliferation and migration. By blocking PAK4 activity, N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide prevents cancer cells from dividing and spreading.
Biochemical and Physiological Effects:
Studies have shown that N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide has minimal toxicity in normal cells, indicating that it may be a safe and effective treatment for cancer. The compound has also been found to inhibit the formation of blood vessels that supply nutrients to tumors, further limiting their growth.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide is its specificity for PAK4, which makes it a valuable tool for studying the role of PAK4 in cancer biology. However, the compound has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

Future research on N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide could include investigating its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Additionally, further studies could explore the compound's effects on different types of cancer and on cancer cells with different genetic mutations. Finally, research could focus on developing more soluble analogs of N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide to improve its efficacy and ease of use in the lab.

Synthesis Methods

N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide can be synthesized using a multi-step process that involves the reaction of cyclopropylamine with 4-nitrobenzoyl chloride, followed by the reaction with 3-thiophenecarboxylic acid. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-cyclopropyl-2-[(4-nitrobenzoyl)amino]-3-thiophenecarboxamide has been extensively studied for its potential use in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.